ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate

• IUPAC Name: ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate
• InChI: InChI=1S/C19H22N2O3/c1-4-12-7-9-13(10-8-12)16-14(11-20)18(21)24-15(5-2)17(16)19(22)23-6-3/h7-10,16H,4-6,21H2,1-3H3
• InChI Key: NROYTNDREBGFGP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2C(=C(OC(=C2C(=O)OCC)CC)N)C#N
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

Ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate, also known as EAPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate is not fully understood. However, studies have suggested that ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate may exert its biological effects by inhibiting certain enzymes or proteins involved in cellular processes.
Biochemical and Physiological Effects:
Studies have shown that ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate exhibits anticancer and antimicrobial activities. In vitro studies have demonstrated that ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate has also been shown to possess antibacterial and antifungal activities against various pathogenic microorganisms.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate in lab experiments is its easy synthesis method. ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate can be synthesized in good to excellent yields using a simple and straightforward method. Another advantage is its potential applications in various fields of research. However, one limitation of using ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate in lab experiments is its limited availability. ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate is not commercially available and must be synthesized in the lab.

Future Directions

There are several future directions for the study of ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate. One direction is to investigate its potential applications in other fields of research, such as catalysis and sensor technology. Another direction is to study its mechanism of action in more detail to better understand its biological effects. Additionally, future studies could focus on the development of more efficient synthesis methods for ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate.

Synthesis Methods

The synthesis of ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate involves the reaction of ethyl cyanoacetate with 4-ethylbenzaldehyde in the presence of ammonium acetate and acetic acid. The resulting product is then treated with ethylamine to obtain ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate. This method has been reported to yield ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate in good to excellent yields.

Scientific Research Applications

Ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate has been studied for its potential applications in various fields of research, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate has been investigated for its anticancer and antimicrobial activities. In material science, ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate has been explored for its potential use in the development of organic light-emitting diodes (OLEDs). In organic synthesis, ethyl 6-amino-5-cyano-2-ethyl-4-(4-ethylphenyl)-4H-pyran-3-carboxylate has been used as a building block for the synthesis of various compounds.